Cas no 851404-09-6 (N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbenzamide)

• Product Name: N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbenzamide
• CAS No: 851404-09-6
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 6444368
• Update Time: 2025-06-08

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbenzamide
• Benzamide, N-[2-(1,2-dihydro-5,8-dimethoxy-2-oxo-3-quinolinyl)ethyl]-3-methyl-

• Inchi： 1S/C21H22N2O4/c1-13-5-4-6-14(11-13)20(24)22-10-9-15-12-16-17(26-2)7-8-18(27-3)19(16)23-21(15)25/h4-8,11-12H,9-10H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key： GHMNNORORFXYTN-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(OC)=CC=C2OC)(=O)C1=CC=CC(C)=C1

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 638.6±55.0 °C(Predicted)
• pka: 10.30±0.70(Predicted)

Additional information on N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbenzamide

Comprehensive Overview of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbenzamide (CAS No. 851404-09-6)

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbenzamide, with the CAS number 851404-09-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline derivative family, known for its diverse biological activities. The presence of methoxy and methyl groups in its structure enhances its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic properties and mechanism of action, which are critical for designing novel therapeutics.

The compound's unique structure, featuring a quinoline core and a benzamide moiety, makes it a promising candidate for targeting specific enzymes or receptors. Recent studies have explored its potential in modulating inflammatory pathways and oxidative stress responses, which are hot topics in modern medicine. With the growing demand for precision medicine and targeted therapies, N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbenzamide could play a pivotal role in addressing unmet medical needs.

In the context of drug design, this compound's molecular weight and solubility profile are key factors influencing its bioavailability. Researchers are also investigating its metabolic stability and toxicity profile to ensure its suitability for clinical applications. The integration of computational chemistry and high-throughput screening has accelerated the identification of its potential targets, aligning with the current trend of AI-driven drug discovery.

Another area of interest is the compound's potential role in neuroprotection and cognitive health. Given the rising prevalence of neurodegenerative diseases, such as Alzheimer's and Parkinson's, scientists are keen to explore how N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbenzamide might influence neuronal signaling pathways. Its ability to cross the blood-brain barrier is a critical factor under investigation, as it could open new avenues for treating central nervous system disorders.

From a synthetic chemistry perspective, the compound's synthesis route and yield optimization are topics of ongoing research. Advances in green chemistry and sustainable synthesis have prompted scientists to develop more efficient and environmentally friendly methods for producing this compound. This aligns with the broader industry shift toward sustainable pharmaceuticals and reduced carbon footprints.

In summary, N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methylbenzamide (CAS No. 851404-09-6) represents a fascinating area of research with multifaceted applications. Its potential in drug development, neuroprotection, and sustainable chemistry makes it a compound worth watching in the coming years. As the scientific community continues to unravel its properties, this compound could become a cornerstone in the next generation of therapeutic agents.